Cas no 55735-65-4 (Benzenesulfonic acid, 3-nitro-, phenylmethyl ester)

Benzenesulfonic acid, 3-nitro-, phenylmethyl ester structure
55735-65-4 structure
Product Name:Benzenesulfonic acid, 3-nitro-, phenylmethyl ester
CAS No:55735-65-4
MF:C13H11NO5S
MW:293.295142412186
CID:351025
PubChem ID:13691870
Update Time:2025-04-19

Benzenesulfonic acid, 3-nitro-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid, 3-nitro-, phenylmethyl ester
    • benzyl 3-nitrobenzenesulfonate
    • Benzyl 3-nitrobenzene-1-sulfonate
    • DTXSID80546830
    • 55735-65-4
    • Inchi: 1S/C13H11NO5S/c15-14(16)12-7-4-8-13(9-12)20(17,18)19-10-11-5-2-1-3-6-11/h1-9H,10H2
    • InChI Key: RCKIDLRLVFPNBK-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C=1)[N+](=O)[O-])(=O)(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 293.03583
  • Monoisotopic Mass: 293.03579362g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 419
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 97.6Ų

Experimental Properties

  • PSA: 86.51
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